Cas no 898453-03-7 (8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898453-03-7
• MF: C₂₃H₃₀N₂O₅S₂
• MW: 478.624703884125
• CID: 5484333
• Update Time: 2025-07-02

8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(4-methylphenyl)sulfonyl-4-(2,4,6-trimethylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• InChI Key： LPFMCKZEJRACRJ-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=CC=C(C)C=C3)(=O)=O)CC2)N(S(C2=C(C)C=C(C)C=C2C)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Professional Introduction to Compound with CAS No. 898453-03-7 and Product Name: 8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

The compound with the CAS number 898453-03-7 and the product name 8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This spirocyclic compound features a unique structural framework that combines two sulfonamide moieties with a spirocyclic oxaoxazoline core, making it a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The presence of multiple sulfonamide groups in this compound (8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane) suggests potential applications in modulating enzyme activity and receptor interactions. Specifically, the sulfonamide functional groups are known for their strong hydrogen bonding capabilities, which can improve the pharmacokinetic properties of drug candidates.

The structural design of this compound incorporates elements that align with current trends in drug development, such as the use of rigid spirocyclic scaffolds to enhance molecular stability and bioavailability. The spirocyclic oxaoxazoline core provides a stable framework that can be further modified to optimize interactions with biological targets. Additionally, the two sulfonamide moieties contribute to the compound's solubility and metabolic stability, which are critical factors in drug design.

In the context of contemporary pharmaceutical research, compounds like 8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane are being investigated for their potential in treating various therapeutic areas. For instance, sulfonamide derivatives have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The unique combination of structural features in this compound may make it a valuable tool for developing novel therapeutic agents.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules more accurately. These tools have been instrumental in understanding how the structural features of 8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane interact with biological targets. By leveraging these technologies, scientists can design derivatives with improved pharmacological properties.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic methodologies to construct the oxaoxazoline core while integrating the sulfonamide groups at specific positions. This level of precision underscores the compound's significance as a research tool.

Future directions in studying 8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane may include exploring its interactions with various biological targets using high-throughput screening techniques. Additionally, modifications to its structure could be investigated to enhance its pharmacological profile. The flexibility offered by its spirocyclic core makes it an ideal candidate for generating a series of analogs with tailored properties.

The development of new drug candidates is a multidisciplinary effort that relies on collaboration between chemists, biologists, and pharmacologists. The compound's unique features make it a valuable asset in this collaborative environment. By combining experimental data with computational predictions, researchers can accelerate the discovery process and bring new therapies to patients more efficiently.

In conclusion,8-(4-methylbenzenesulfonyl)-4-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane represents a significant contribution to the field of medicinal chemistry. Its innovative structure and promising biological activity position it as a key compound for future research and development efforts aimed at addressing unmet medical needs.